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Compound of Interest |

5-(2,4-Dimethylphenyl)-2-
Compound Name:

fluorophenol
CAS No.: 1261963-87-4
Cat. No.: B6373033

Get Quote

Executive Summary

5-(2,4-Dimethylphenyl)-2-fluorophenol (CAS: Generic structure ref) is a specialized biaryl
intermediate characterized by a fluorinated phenol core coupled with a sterically hindered xylyl
(dimethylphenyl) group. This unique substitution pattern makes it a critical building block for
"Next-Generation" agrochemicals, specifically:

o SDHI Fungicides (Biaryl Amide Class): It serves as a precursor to lipophilic biaryl anilines,
which are coupled with pyrazole-4-carbonyl chlorides (e.g., similar to Bixafen or
Fluxapyroxad) to target the ubiquinone-binding site of complex II.

e PPO Inhibitor Herbicides: The phenol moiety acts as a nucleophile to form biaryl ethers, a
structural motif found in protoporphyrinogen oxidase (PPO) inhibitors.

The 2-fluoro substituent enhances metabolic stability by blocking ortho-oxidation, while the 2,4-
dimethylphenyl group provides the necessary lipophilicity (logP modulation) and steric bulk to
optimize binding affinity in hydrophobic pockets of target enzymes.
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Chemical Profile & Properties[1][2][3][4]1[5][6]

Property Description

Chemical Name 5-(2,4-Dimethylphenyl)-2-fluorophenol
IUPAC Name 4-fluoro-3-hydroxy-2',4'-dimethylbiphenyl
Molecular Formula C14H13FO

Molecular Weight 216.25 g/mol

Appearance Off-white to pale yellow solid

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility
Water

Phenolic -OH: Handle for etherification,
Kev Functionalit esterification, or conversion to amine.Biaryl Axis:
ey Functionali
Y Y Provides rigid scaffold.Fluorine: Modulates pKa

and metabolic blocking.[1][2]

Protocol A: Synthesis of the Intermediate

Objective: Scalable synthesis of 5-(2,4-Dimethylphenyl)-2-fluorophenol via Suzuki-Miyaura
Cross-Coupling.

Rationale

Direct electrophilic substitution on the biphenyl ring is regioselective-poor. The most robust
route utilizes 5-bromo-2-fluorophenol and 2,4-dimethylphenylboronic acid. The use of a
palladium catalyst ensures high yield and tolerance of the free phenol (under optimized base
conditions) or requires a transient protection strategy.

Reagents & Materials

e Substrate A: 5-Bromo-2-fluorophenol (1.0 equiv)[3]
e Substrate B: 2,4-Dimethylphenylboronic acid (1.2 equiv)

o Catalyst: Pd(dppf)Clz-CH2Clz (3 mol%)
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e Base: Potassium Carbonate (K2COs) (3.0 equiv)
e Solvent: 1,4-Dioxane / Water (4:1 ratio)

 Inert Gas: Nitrogen or Argon

Step-by-Step Methodology

e Setup: Charge a 3-neck round-bottom flask with 5-bromo-2-fluorophenol (10 g, 52.4 mmol),
2,4-dimethylphenylboronic acid (9.4 g, 62.8 mmol), and K2COs (21.7 g, 157 mmol).

e Degassing: Add 1,4-dioxane (100 mL) and water (25 mL). Sparge the mixture with nitrogen
for 15 minutes to remove dissolved oxygen (critical to prevent homocoupling).

o Catalyst Addition: Add Pd(dppf)Cl2-CH2Clz (1.28 g, 1.57 mmol) under a positive nitrogen flow.

o Reaction: Heat the mixture to 90°C for 12—-16 hours. Monitor by HPLC/TLC (Eluent: 20%
EtOAc/Hexanes) until the bromide is consumed (<1%).

o Workup: Cool to room temperature. Acidify carefully with 1M HCI to pH ~3 (to protonate the
phenolate).

o Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry
over Na2S0a4, and concentrate in vacuo.

« Purification: Purify via silica gel column chromatography (Gradient: 0% - 15% EtOAc in
Hexanes).

 Yield: Expect 8.5-9.5 g (75—-85% yield) of a crystalline solid.

Protocol B: Application in SDHI Fungicide Synthesis

Context: Many modern SDHIs (e.g., Fluxapyroxad, Bixafen) rely on a biaryl-amine core coupled
to a pyrazole acid. This protocol describes the conversion of our phenolic intermediate into a
biaryl aniline, followed by amide coupling.

Workflow Diagram
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Caption: Synthetic pathway converting the phenolic intermediate to a bioactive SDHI fungicide
via triflation and amidation.

Detailed Protocol: Phenol to Aniline Conversion

e Triflation:
o Dissolve 5-(2,4-dimethylphenyl)-2-fluorophenol (5.0 g) in DCM (50 mL) at 0°C.

o Add Pyridine (1.5 equiv) followed by dropwise addition of Triflic Anhydride (Tf20, 1.2
equiv).

o Stir at 0°C -> RT for 2 hours. Quench with water, extract, and isolate the biaryl triflate.
e Amination (Buchwald-Hartwig):

o Combine the triflate (5.0 g), Benzophenone Imine (1.2 equiv), Cs2COs (2.0 equiv),
Pd(OACc)2 (5 mol%), and BINAP (7 mol%) in Toluene.

o Heat at 100°C for 12 hours.

o Hydrolyze the resulting imine with 2M HCI/THF to release the free aniline: 5-(2,4-
dimethylphenyl)-2-fluoroaniline.

e Amide Coupling (Final Step):

o React the aniline with 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride
(standard SDHI "warhead") in THF with EtsN base to yield the final fungicide candidate.

Protocol C: Application in Biaryl Ether Herbicide
Synthesis
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Context: PPO inhibitors often feature a biaryl ether scaffold (e.g., Pyraflufen-ethyl analogs).
The steric bulk of the 2,4-dimethyl group can improve selectivity for cereal crops.

Workflow Diagram

. Electrophile:
5-(2,4-Dimethylphenyl)- 2-Chloro-5-(prop-2-yn-1-yl)

2-fluorophenol -4-fluorobenzoate

N/

Nucleophilic Aromatic
Substitution (SnAr)

K2CO3, DMF, 80°C

Biaryl Ether

(PPO Inhibitor Candidate)

Click to download full resolution via product page

Caption: Synthesis of a biaryl ether herbicide candidate via SnAr coupling.

Detailed Protocol

e Reagents: Phenol intermediate (2.0 g), Potassium Carbonate (1.5 equiv), and an
electrophilic partner (e.g., a fluoronitrobenzene or chlorobenzoate derivative common in PPO
chemistry).

o Conditions: Dissolve in anhydrous DMF or NMP. Heat to 80—100°C.

e Mechanism: The phenolate ion attacks the electrophile via S_NAr mechanism. The 2-fluoro
group on the phenol ring does not interfere; however, the steric bulk of the 2,4-dimethyl
group on the other ring prevents unwanted rotational conformers, locking the active
conformation.

 [solation: Pour into ice water. The product usually precipitates. Filter and recrystallize from
Ethanol.
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Disclaimer: This document is for research and development purposes only. Ensure all local
safety regulations and intellectual property rights are respected before scaling up these
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: 5-(2,4-Dimethylphenyl)-2-fluorophenol
in Agrochemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6373033/docs#application-note-5-2-4-
dimethylphenyl-2-fluorophenol-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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